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Compound of Interest |

5,6-Dimethyl-4-hydroxy-2-
Compound Name:
methoxypyrimidine

CAS No.: 55996-08-2

Cat. No.: B1497265

Get Quote

\ J

Pyrimidine and its derivatives are fundamental heterocyclic compounds in pharmaceutical and
biological research. Their structural similarity to the nucleobases of DNA and RNA makes them
a cornerstone for developing novel therapeutic agents. The compound of interest, 5,6-
dimethyl-4-hydroxy-2-methoxypyrimidine, belongs to this class. While specific safety data is
unavailable, an analysis of related compounds such as 2-Amino-4,6-dimethylpyrimidine and 2-
Hydroxy-4,6-dimethylpyrimidine allows for an informed estimation of its toxicological and safety
profile.

Based on available data for analogous compounds, it is prudent to handle 5,6-dimethyl-4-
hydroxy-2-methoxypyrimidine as a substance that may cause skin and eye irritation.[1][2][3]
Many pyrimidine derivatives are fine powders, which can pose a respiratory irritation hazard if
inhaled.[1][3] Therefore, appropriate personal protective equipment (PPE) and handling
procedures are essential.

Hazard Identification and GHS Classification of
Analogous Compounds
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Below is a summary of the GHS

classifications for structurally related pyrimidine compounds.

Compound

GHS Hazard Class

Hazard Statement

2-Amino-4,6-
dimethylpyrimidine

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[1]
[2]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye
irritation[1][2]

Specific target organ toxicity —
single exposure (Category 3),

Respiratory system

May cause respiratory
irritation[1][4]

2-Hydroxy-4,6-
dimethylpyrimidine

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation[3]

Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation[3]

4-Amino-2,6-

dimethoxypyrimidine

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation (Category 2)

Causes serious eye irritation[4]

Specific target organ toxicity —
single exposure (Category 3),

Respiratory system

May cause respiratory

irritation[4]

Recommended Laboratory Handling and Personal
Protective Equipment (PPE)
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Given the potential for skin, eye, and respiratory irritation, a stringent set of handling protocols
should be implemented. The following workflow outlines the necessary precautions for handling
powdered pyrimidine derivatives.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Don appropriate PPE:
- Nitrile gloves
- Safety glasses/goggles
- Lab coat

Work in a certified

chemical fume hood

Review MSDS of analogs
and establish emergency procedures

- J
Proceed to handling
é Hangling )
Y
Weigh solid material carefully
to avoid dust generation
Y

Dissolve in an appropriate solvent
within the fume hood

4

Use appropriate tools for transfer
(e.g., powder funnel)

- J

Proceed to cleanup

~

Post-Handling
Y

[Decontaminate work surfaces]
Dispose of waste in a
clearly labeled hazardous waste container
Remove and dispose of
contaminated PPE properly
(Wash hands thoroughla

G J
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Spill Occurs
Assess Spill Size
and Location

Small Large
Small Spill Large Spill
(Contained in hood) (Outside containment)

(Ensure proper PPE is WOI’I’D (Evacuate the area)

Cover with inert absorbent material Notify EH&S or
(e.g., vermiculite, sand) Emergency Personnel

Carefully sweep up and collect
into a sealed container for disposal

l

(Clean the spill area with soap and wate)

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Avoid generating dust during cleanup. All waste material must be disposed of in accordance

with local, regional, and national regulations.

Storage, Stability, and Disposal
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. [1][5]*
Chemical Stability: The product is expected to be chemically stable under standard ambient
conditions (room temperature). * Incompatible Materials: Avoid contact with strong oxidizing
agents. [4]* Disposal: Chemical waste must be disposed of through a licensed waste
disposal company. [1][5]Do not mix with other waste.

Toxicological and Ecological Information

o Carcinogenicity: No components of the analogous products are listed as carcinogens by
IARC, NTP, or OSHA. * Bioaccumulation: With a log Pow of 0.7 for a related compound,
bioaccumulation is not expected. * Ecotoxicity: Do not allow the product to enter drains or
waterways. No specific ecotoxicity data is available for the target compound or its close
analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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